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Compound of Interest

Compound Name: 5-Methyl-5-nonanol

Cat. No.: B1582256

5-Methyl-5-nonanol: A Technical Guide
Introduction

5-Methyl-5-nonanol is a tertiary alcohol that, while not having a storied history of a singular
"discovery," represents a classic example of a molecule synthesized through well-established
principles of organic chemistry. Its existence and preparation are a direct result of the
development of powerful carbon-carbon bond-forming reactions, most notably the Grignard
reaction. This guide provides a comprehensive overview of 5-Methyl-5-nonanol, focusing on
its chemical and physical properties, a detailed experimental protocol for its synthesis, and its
characterization data. The content is intended for researchers, scientists, and professionals in
the field of drug development and chemical synthesis who require a technical understanding of
this compound.

Chemical and Physical Properties

The fundamental properties of 5-Methyl-5-nonanol are summarized in the tables below,
providing a ready reference for laboratory applications.

Table 1: General and Physical Properties
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Property Value Source
IUPAC Name 5-methylnonan-5-ol [1]
Synonyms 2-Buty|-2-he-xanol, Di-n-butyl G
methyl carbinol

CAS Number 33933-78-7 [1][2]
Molecular Formula C10H220 [11121[3]
Molecular Weight 158.28 g/mol [1][2]
Density 0.82 g/cm?3 [4]
Boiling Point 201.3 °C at 760 mmHg [4]
Refractive Index 1.434 [4]
logP (Octanol/Water) 3.11780 [4]

Table 2: Spectroscopic Data

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-5-nonanol
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-5-nonanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C33933787&Mask=80
https://www.guidechem.com/encyclopedia/5-methyl-5-nonanol-dic22554.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-5-nonanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C33933787&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-5-nonanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C33933787&Mask=80
https://www.guidechem.com/encyclopedia/5-methyl-5-nonanol-dic22554.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-5-nonanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C33933787&Mask=80
https://www.chemsrc.com/en/cas/33933-78-7_80164.html
https://www.chemsrc.com/en/cas/33933-78-7_80164.html
https://www.chemsrc.com/en/cas/33933-78-7_80164.html
https://www.chemsrc.com/en/cas/33933-78-7_80164.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectrum Type Key Features Source

Broad peak characteristic of an
O-H stretch (alcohol), peaks
IR (Infrared) for C-H stretching and [1112]
bending. Available on NIST
WebBook and PubChem.

Molecular ion peak and
fragmentation pattern

Mass Spec (GC-MS) _ _ [1]12]
consistent with the structure.

Data available from NIST.

Signals corresponding to the
different proton environments

1H NMR ) ) [1]
in the molecule. Data available

on PubChem.

Signals corresponding to the
different carbon environments

13C NMR ) ] [1]
in the molecule. Data available

on PubChem.

Synthesis of 5-Methyl-5-nonanol via Grignard
Reaction

The most common and efficient method for the synthesis of 5-Methyl-5-nonanol is the
Grignard reaction. This powerful organometallic reaction allows for the formation of a new
carbon-carbon bond. In this case, a Grignard reagent, butylmagnesium bromide, acts as a
nucleophile, attacking the electrophilic carbonyl carbon of a ketone, 2-hexanone. A subsequent
acidic workup protonates the resulting alkoxide to yield the final tertiary alcohol product.

Experimental Protocol

Materials:

e Magnesium turnings
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e 1-Bromobutane

e Anhydrous diethyl ether

e 2-Hexanone

o Saturated aqueous ammonium chloride (NH4Cl) solution
e Anhydrous sodium sulfate (Na2S0a4)

« lodine crystal (for initiation)

Procedure:

o Preparation of the Grignard Reagent (Butylmagnesium Bromide):

[e]

A three-necked round-bottom flask, equipped with a reflux condenser, a dropping funnel,
and a nitrogen inlet, is flame-dried to ensure all moisture is removed.

o Magnesium turnings are added to the flask, along with a small crystal of iodine to activate
the magnesium surface.

o A solution of 1-bromobutane in anhydrous diethyl ether is added dropwise to the
magnesium suspension under a nitrogen atmosphere.

o The reaction is initiated, if necessary, with gentle heating. The addition is continued at a
rate that maintains a gentle reflux.

o After the addition is complete, the mixture is refluxed for an additional 30 minutes to
ensure the complete formation of the Grignard reagent.

¢ Reaction with 2-Hexanone:

o A solution of 2-hexanone in anhydrous diethyl ether is added dropwise to the freshly
prepared Grignard reagent at 0 °C (using an ice bath).

o After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for several hours to ensure the reaction proceeds to completion.
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o Workup and Purification:

o

The reaction mixture is cooled in an ice bath and quenched by the slow, dropwise addition
of a saturated aqueous solution of ammonium chloride.

o The resulting mixture is transferred to a separatory funnel, and the organic layer is
separated.

o The aqueous layer is extracted twice with diethyl ether.

o The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

o The crude product can be further purified by distillation to yield pure 5-Methyl-5-nonanol.

Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 5-Methyl-5-nonanol via the
Grignard reaction.

Synthesis of 5-Methyl-5-nonanol
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Caption: Workflow for the synthesis of 5-Methyl-5-nonanol.

Reaction Pathway

The chemical transformation occurring during the synthesis is depicted in the following
diagram.

Grignard Reaction Pathway

2-Hexanone + Butylmagnesium bromide
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Caption: Chemical pathway for the Grignard synthesis.

Conclusion

5-Methyl-5-nonanol serves as an excellent model for understanding the synthesis and
properties of tertiary alcohols. While it lacks a singular historical discovery narrative, its study
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provides valuable insights into fundamental organic synthesis methodologies that are critical for
the development of new chemical entities. This guide has provided the essential technical data
and a detailed experimental protocol to facilitate its synthesis and characterization in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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